Cas no 76161-80-3 (2-(9,10-Dioxo-9,10-dihydro-2-anthracenyl)-acetic Acid)

• Product Name: 2-(9,10-Dioxo-9,10-dihydro-2-anthracenyl)-acetic Acid
• CAS No: 76161-80-3
• MF: C₁₆H₁₀O₄
• MW: 266.248204708099
• MDL: MFCD00429262
• CID: 1087702
• PubChem ID: 2764162
• Update Time: 2025-05-22

2-(9,10-Dioxo-9,10-dihydro-2-anthracenyl)-acetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(9,10-Dioxo-9,10-dihydroanthracen-2-yl)acetic acid
• 2-(9,10-DIOXO-9,10-DIHYDRO-2-ANTHRACENYL)ACETIC ACID
• 2-(9,10-DIOXO-9,10-DIHYDRO-2-ANTHRACENYL)-ACETIC ACID
• 2-(9,10-dioxo-2-anthryl)acetic acid
• AC1MC9DP
• CTK7J2355
• dioxodihydroanthracenylaceticacid
• MolPort-002-320-985
• SBB103022
• STK368190
• SureCN8600926
• DTXSID50377330
• MFCD00429262
• (9,10-dioxo-9,10-dihydroanthracen-2-yl)acetic acid
• 2-(9,10-Dioxo-9,10-dihydroanthracen-2-yl)aceticacid
• SCHEMBL8600926
• AKOS005070845
• 76161-80-3
• 9,10-anthraquinone-2-ethanoic acid
• 6L-914
• 2-(9,10-dioxoanthracen-2-yl)acetic Acid
• (9,10-dioxoanthracen-2-yl)acetic acid
• 2-(9,10-Dioxo-9,10-dihydro-2-anthracenyl)-acetic Acid

• MDL： MFCD00429262
• Inchi： 1S/C16H10O4/c17-14(18)8-9-5-6-12-13(7-9)16(20)11-4-2-1-3-10(11)15(12)19/h1-7H,8H2,(H,17,18)
• InChI Key： NRIDTWIMIZBRGT-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(C2C=CC(CC(=O)O)=CC=21)=O

Computed Properties

• Exact Mass: 266.0579
• Monoisotopic Mass: 266.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 71.4Ų

Experimental Properties

• Melting Point: 240-242°C
• PSA: 71.44

2-(9,10-Dioxo-9,10-dihydro-2-anthracenyl)-acetic Acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones
• Anthraquinones

Additional information on 2-(9,10-Dioxo-9,10-dihydro-2-anthracenyl)-acetic Acid

Comprehensive Overview of 2-(9,10-Dioxo-9,10-dihydro-2-anthracenyl)-acetic Acid (CAS No. 76161-80-3)

2-(9,10-Dioxo-9,10-dihydro-2-anthracenyl)-acetic Acid, with the CAS number 76161-80-3, is a specialized organic compound that has garnered significant attention in the fields of organic synthesis, material science, and pharmaceutical research. This compound, often referred to as an anthraquinone derivative, is characterized by its unique molecular structure, which includes a dioxo-anthracene core and a carboxylic acid functional group. Its versatility and reactivity make it a valuable intermediate in the synthesis of more complex molecules.

The growing interest in sustainable chemistry and green synthesis has led researchers to explore compounds like 2-(9,10-Dioxo-9,10-dihydro-2-anthracenyl)-acetic Acid for their potential in eco-friendly applications. As industries seek alternatives to traditional petrochemical-derived materials, this compound's role in the development of bio-based polymers and organic electronics has become a hot topic. Its ability to participate in catalytic reactions and form stable complexes with metals also makes it relevant in catalysis research.

One of the most frequently searched questions about this compound is its synthetic pathway. Researchers and chemists often inquire about the optimal conditions for its preparation, including solvent choices, temperature ranges, and catalysts. The compound is typically synthesized through the oxidation of anthracene derivatives, followed by the introduction of the acetic acid moiety. Its purity and yield are critical factors, especially for applications in high-performance materials and pharmaceutical intermediates.

In the realm of material science, 2-(9,10-Dioxo-9,10-dihydro-2-anthracenyl)-acetic Acid has been investigated for its potential in organic semiconductors and dye-sensitized solar cells (DSSCs). Its conjugated system and electron-accepting properties make it a candidate for improving the efficiency of renewable energy technologies. Additionally, its use in photodynamic therapy (PDT) has been explored due to its ability to generate reactive oxygen species (ROS) under light irradiation, a topic of great interest in cancer research.

The compound's physicochemical properties, such as solubility, melting point, and stability, are also key areas of inquiry. Users often search for data on its solubility in organic solvents like DMSO, ethanol, and acetone, as well as its behavior under varying pH conditions. These properties are crucial for its application in drug formulation and analytical chemistry. Furthermore, its spectroscopic characteristics, including UV-Vis and NMR spectra, are frequently referenced for identification and quality control purposes.

Another trending topic related to this compound is its role in advanced oxidation processes (AOPs). Environmental scientists are exploring its potential as a redox-active mediator in wastewater treatment, where it could help degrade persistent organic pollutants. This aligns with the global push for sustainable water management and the reduction of environmental contaminants.

In summary, 2-(9,10-Dioxo-9,10-dihydro-2-anthracenyl)-acetic Acid (CAS No. 76161-80-3) is a multifaceted compound with applications spanning organic synthesis, material science, and environmental technology. Its unique structure and reactivity continue to inspire innovation across multiple disciplines, making it a subject of ongoing research and development. As the scientific community strives for sustainable solutions, this compound's potential is likely to expand even further.